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Compound of Interest

Compound Name: (R)-Odafosfamide

CAS No.: 2097713-69-2

Cat. No.: B15612225

Get Quote

(R)-Odafosfamide (also known as OBI-3424) is a novel, first-in-class small molecule prodrug

that is selectively activated by the aldo-keto reductase 1C3 (AKR1C3) enzyme, leading to a

potent DNA alkylating agent.[1][2] This targeted activation mechanism presents a promising

therapeutic window for cancers with high AKR1C3 expression. This guide provides a

comparative analysis of preclinical data on (R)-Odafosfamide against other established

alkylating agents, namely ifosfamide and cyclophosphamide, to aid researchers and drug

development professionals in evaluating its potential.

Data Presentation: In Vitro and In Vivo Efficacy
In Vitro Cytotoxicity
(R)-Odafosfamide has demonstrated potent cytotoxic activity across a range of cancer cell

lines, with particularly high efficacy in those expressing elevated levels of AKR1C3. Its activity

is significantly attenuated in the presence of an AKR1C3 inhibitor, highlighting its specific

mechanism of action.
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Cell Line Cancer Type
(R)-
Odafosfamide
IC₅₀ (nM)

AKR1C3
Expression

Reference

H460
Non-Small Cell

Lung Cancer
4.0 High [2][3]

T-ALL (median)

T-cell Acute

Lymphoblastic

Leukemia

9.7 High [2]

B-ALL (median)

B-cell Acute

Lymphoblastic

Leukemia

60.3 Low [2]

ETP-ALL

(median)

Early T-cell

Precursor Acute

Lymphoblastic

Leukemia

31.5 N/A [2]

In a direct comparison of the activated forms of ifosfamide and cyclophosphamide, 4-

hydroperoxycyclophosphamide (4-OOH-CP) was found to be more cytotoxic than 4-

hydroperoxyifosfamide (4-OOH-IF) in leukemia cell lines.[4] MOLT-4 cells were more sensitive

to both agents than ML-1 cells.[4]

Cell Line Cancer Type

4-
Hydroperoxyif
osfamide (4-
OOH-IF)

4-
Hydroperoxyc
yclophospham
ide (4-OOH-
CP)

Reference

MOLT-4

Acute

Lymphoblastic

Leukemia

Less Cytotoxic More Cytotoxic [4]

ML-1
Myeloblastic

Leukemia
Less Cytotoxic More Cytotoxic [4]
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In Vivo Efficacy
Preclinical in vivo studies using patient-derived xenograft (PDX) models have shown significant

anti-tumor activity of (R)-Odafosfamide, particularly in T-ALL.

Cancer Model Treatment Key Findings Reference

T-ALL PDX

(R)-Odafosfamide

(0.5-2.5 mg/kg, i.p.,

once weekly for 3

weeks)

Induced tumor

regressions and

prolonged event-free

survival.

[2]

ALL PDXs (R)-Odafosfamide

Significantly

prolonged event-free

survival by 17.1 to

77.8 days.

[1]

For comparison, preclinical studies of ifosfamide and cyclophosphamide in human tumor

xenografts in nude mice have also demonstrated efficacy.

Cancer Model Treatment Response Rate Reference

Various Human Tumor

Xenografts (n=43)

Ifosfamide (130

mg/kg/day, s.c. or i.p.)

36% showed

regression.
[5]

Various Human Tumor

Xenografts (n=30)
Ifosfamide

43% showed

regression or

remission.

[5]

Various Human Tumor

Xenografts (n=30)

Cyclophosphamide

(200 mg/kg/day, i.p.)

33% showed

regression or

remission.

[5]

It is important to note that these studies were not direct head-to-head comparisons and

experimental conditions varied.

Experimental Protocols
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In Vitro Cytotoxicity Assay (MTT Assay)
A common method to assess the cytotoxic effects of (R)-Odafosfamide and other alkylating

agents is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Plating: Cancer cells are seeded in 96-well plates at a predetermined density and

allowed to adhere overnight.

Drug Treatment: Cells are treated with a range of concentrations of the test compound (e.g.,

(R)-Odafosfamide) and incubated for a specified period (e.g., 72 hours).

MTT Addition: MTT solution is added to each well and incubated for 2-4 hours. Viable cells

with active metabolism convert the yellow MTT to purple formazan crystals.

Solubilization: A solubilizing agent (e.g., DMSO or a specialized solubilization buffer) is

added to dissolve the formazan crystals.

Absorbance Reading: The absorbance of the solution is measured using a microplate reader

at a wavelength of 570 nm. The intensity of the purple color is proportional to the number of

viable cells.

Data Analysis: The IC₅₀ value, the concentration of the drug that inhibits cell growth by 50%,

is calculated from the dose-response curve.

In Vivo Xenograft Model
Patient-derived xenograft (PDX) models are frequently used to evaluate the in vivo efficacy of

anti-cancer agents in an environment that more closely mimics the human tumor.

Animal Model: Immunocompromised mice (e.g., NOD/SCID) are used as hosts to prevent

rejection of the human tumor tissue.

Tumor Implantation: Fresh tumor tissue from a patient is surgically implanted subcutaneously

or orthotopically into the mice.

Tumor Growth Monitoring: Tumor volume is measured regularly using calipers. The formula

(Length x Width²)/2 is often used to calculate tumor volume.
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Treatment Administration: Once tumors reach a predetermined size (e.g., 100-150 mm³),

mice are randomized into treatment and control groups. The investigational drug (e.g., (R)-
Odafosfamide) is administered according to a specified dose and schedule (e.g.,

intraperitoneally, once weekly).

Efficacy Evaluation: The primary endpoint is typically tumor growth inhibition or regression.

Animal body weight is also monitored as a measure of toxicity. Event-free survival is another

key endpoint in leukemia models.

Endpoint Analysis: At the end of the study, tumors and organs may be harvested for further

analysis, such as histopathology or biomarker assessment.

Mandatory Visualization
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Activation of (R)-Odafosfamide

Mechanism of Action
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Preclinical Xenograft Experimental Workflow
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Downstream Signaling of DNA Alkylating Agents

DNA Alkylating Agent
(e.g., activated (R)-Odafosfamide)

DNA Damage
(Interstrand Cross-links)

DNA Damage Response
(ATM/ATR, Fanconi Anemia Pathway)

Cell Cycle Arrest

Apoptosis
(Caspase Activation) DNA Repair

Cell Survival

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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